![molecular formula C12H16N4 B2379043 3-(Azidomethyl)-1-benzylpyrrolidine CAS No. 218293-49-3](/img/structure/B2379043.png)
3-(Azidomethyl)-1-benzylpyrrolidine
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Overview
Description
Azides are a class of chemical compounds characterized by the presence of an azide functional group (N3). They are used in various fields, including organic synthesis, polymer chemistry, and drug discovery . The azide group is highly reactive, making azides useful in a variety of chemical reactions .
Synthesis Analysis
Azides can be synthesized through several methods. One common method involves the substitution of a halogen or tosyl group with an azide ion . Another approach involves the use of mesylate precursors .
Molecular Structure Analysis
The molecular structure of azides is characterized by the presence of an azide functional group (N3). This group consists of three nitrogen atoms connected in a linear arrangement .
Chemical Reactions Analysis
Azides are known for their reactivity and are involved in several types of chemical reactions. One of the most prominent reactions is the Huisgen 1,3-dipolar cycloaddition, also known as the “click” reaction, which involves the reaction of an azide with an alkyne to form a 1,2,3-triazole .
Physical And Chemical Properties Analysis
Azides are generally stable under normal conditions but can decompose explosively when heated or subjected to shock . They are usually solid at room temperature and soluble in organic solvents .
Scientific Research Applications
Synthesis and Interconversion of 1-Benzylpyrrolidines
The compound has been studied for its role in the preparation and interconversion of substituted 1-benzylpyrrolidines. Notably, research has shown the reduction of a mixture of 2-azidomethyl-1-benzyl-pyrrolidine, leading to the production of aminomethyl derivatives, indicating its potential in synthetic chemistry (Moragues, Prieto, Spickett, & Vega, 1976).
Dipolar Cycloaddition Reactions
A study on the [3+2] dipolar cycloaddition reactions of an unstabilised azomethine ylide with various electron-deficient alkenes revealed the formation of N-benzylpyrrolidine products, highlighting its applicability in organic synthesis (Grafton, Mansfield, & Fray, 2010).
Synthesis of Benzamides
Research into the synthesis of benzamides from N,N-disubstituted ethylenediamines included the use of 1-benzyl-3-aminopyrrolidines. This synthesis pathway has implications in the development of potential neuroleptics (Iwanami et al., 1981).
Calcium-Sensing Receptor Antagonists
In a study exploring the structure-activity relationship of calcilytic compounds, substituted 2-benzylpyrrolidines were found to be effective replacements for certain amine components, suggesting applications in receptor antagonist development (Yang et al., 2005).
Reductive Ring Closure and Expansion
Research demonstrated the preparation of 3-amino-2-methylpyrrolidines via a novel protocol involving reductive ring closure and expansion of 3-methylaziridines, indicating potential applications in the synthesis of various aminopyrrolidines (D’hooghe, Aelterman, & de Kimpe, 2009).
Synthesis of Azides
The synthesis of azides like 1-(azidomethyl)-3,5-bis-(trifluoromethyl)benzene, involving nucleophilic substitution reactions, has been explored. This process is relevant for the safe production of azide compounds, demonstrating the compound's role in industrial chemistry (Kopach et al., 2009).
Mechanism of Action
Target of Action
The primary target of 3-(Azidomethyl)-1-benzylpyrrolidine is involved in the process of DNA sequencing by synthesis . The compound is used as a nucleotide reversible terminator in this process .
Mode of Action
This compound interacts with its targets through a process known as azide-alkyne cycloaddition . This interaction results in the functionalization and labeling of nucleosides, which are crucial components of DNA . The azido group in the compound is essential for these kinds of click reactions .
Biochemical Pathways
It is known that the compound plays a role in the synthesis of various nucleosides decorated with azido groups . These nucleosides can then be incorporated into oligonucleotides and cellular RNAs .
Pharmacokinetics
Given its role in dna sequencing by synthesis, it can be inferred that the compound has the ability to interact efficiently with dna polymerase . This suggests that it may have good bioavailability at the cellular level.
Result of Action
The action of this compound results in the functionalization and labeling of nucleosides . This allows for the continuous determination of DNA sequences .
Action Environment
It is known that the compound is used in laboratory settings for dna sequencing by synthesis . Therefore, factors such as temperature, pH, and the presence of other chemical agents could potentially influence its action and stability.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
3-(Azidomethyl)-1-benzylpyrrolidine has been found to interact with various enzymes and proteins. For instance, it has been shown to be a key building block for preparing fluorescent conjugates used in next-generation sequencing . The azide group in the compound can act as a tag for sequencing, providing a unique and intense Raman shift . This property allows it to be used in complex biochemical reactions, contributing to our understanding of biological systems .
Cellular Effects
Given its role in next-generation sequencing, it can be inferred that it may have significant impacts on gene expression and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is largely based on its interactions with biomolecules during the process of DNA sequencing. The compound acts as a substrate for DNA polymerase, and its small size allows it to be an efficient substrate for this enzyme . Upon incorporation of a nucleotide, a fluorescence signal is measured in different channels for different bases . This mechanism allows for the continuous determination of DNA sequence .
Metabolic Pathways
Given its role in DNA sequencing, it may interact with enzymes involved in nucleotide synthesis and degradation
Transport and Distribution
It is likely that this compound interacts with various transporters or binding proteins, influencing its localization or accumulation within cells
Subcellular Localization
Given its role in DNA sequencing, it is likely that it localizes to the nucleus where DNA replication and transcription occur
properties
IUPAC Name |
3-(azidomethyl)-1-benzylpyrrolidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c13-15-14-8-12-6-7-16(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESHGKSSGZCOSZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CN=[N+]=[N-])CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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